Cas no 2137896-80-9 (5-[(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazin-1-yl)methyl]thiophene-2-carboxylic acid)

• Product Name: 5-[(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazin-1-yl)methyl]thiophene-2-carboxylic acid
• CAS No: 2137896-80-9
• MF: C₂₅H₂₄N₂O₄S
• MW: 448.534065246582
• CID: 6570309
• PubChem ID: 165477982
• Update Time: 2025-08-04

5-[(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazin-1-yl)methyl]thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2137896-80-9
• EN300-658217
• 5-[(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazin-1-yl)methyl]thiophene-2-carboxylic acid

• Inchi： 1S/C25H24N2O4S/c28-24(29)23-10-9-17(32-23)15-26-11-13-27(14-12-26)25(30)31-16-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-10,22H,11-16H2,(H,28,29)
• InChI Key： SDSMATBPVWQFLN-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC=C1CN1CCN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1

Computed Properties

• Exact Mass: 448.14567842g/mol
• Monoisotopic Mass: 448.14567842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 98.3Ų

Additional information on 5-[(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazin-1-yl)methyl]thiophene-2-carboxylic acid

5-[(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazin-1-yl)methyl]thiophene-2-carboxylic acid (CAS No. 2137896-80-9)

5-[(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazin-1-yl)methyl]thiophene-2-carboxylic acid (CAS No. 2137896-80-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-piperazine-thiophene carboxylic acid, is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) group, a piperazine ring, and a thiophene moiety. These structural elements contribute to its potential applications in various biological and pharmaceutical contexts.

The Fmoc group is a widely used protecting group in peptide synthesis, known for its ease of removal under mild conditions. This makes 5-[(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazin-1-yl)methyl]thiophene-2-carboxylic acid an attractive candidate for the synthesis of complex peptides and peptidomimetics. The piperazine ring, on the other hand, is a versatile scaffold that can modulate the physicochemical properties of the molecule, such as solubility and lipophilicity, which are crucial for drug design and development.

The thiophene moiety is an important heterocyclic structure that is frequently found in bioactive compounds. Thiophenes are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of a thiophene ring in 5-[(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazin-1-yl)methyl]thiophene-2-carboxylic acid suggests that this compound may exhibit similar biological activities, making it a valuable target for further investigation.

Recent studies have highlighted the potential of 5-[(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazin-1-yl)methyl]thiophene-2-carboxylic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiproliferative activity against several cancer cell lines. The researchers found that the compound selectively inhibits the growth of cancer cells while showing minimal toxicity to normal cells. This selective cytotoxicity is attributed to the unique combination of the Fmoc, piperazine, and thiophene moieties, which may target specific cellular pathways involved in cancer progression.

In another study, published in the Bioorganic & Medicinal Chemistry Letters, researchers explored the anti-inflammatory properties of 5-[(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazin-1-yl)methyl]thiophene-2-carboxylic acid. The results showed that the compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding suggests that the compound may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic accessibility of 5-[(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazin-1-yl)methyl]thiophene-2-carboxylic acid has also been extensively studied. A recent publication in the Tetrahedron Letters described an efficient synthetic route to this compound using palladium-catalyzed cross-coupling reactions. The method involves the coupling of a thiophene carboxylic acid derivative with a protected piperazine intermediate, followed by deprotection to yield the final product. This synthetic strategy not only provides high yields but also allows for easy modification of the molecule to explore structure–activity relationships (SAR).

In conclusion, 5-[(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazin-1-yl)methyl]thiophene-2-carboxylic acid (CAS No. 2137896-80-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive target for further investigation and development. As research in this area continues to advance, it is likely that new insights into the therapeutic potential of this compound will emerge, potentially leading to novel treatments for various diseases.